Cas no 1253-67-4 (4-Bromobutyronitrile)

4-Bromobutyronitrile structure
4-Bromobutyronitrile structure
Product Name:4-Bromobutyronitrile
CAS No:1253-67-4
MF:C4H6BrN
MW:148.001140117645
MDL:MFCD00001971
CID:117548
PubChem ID:21412
Update Time:2025-04-18

4-Bromobutyronitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobutyronitrile
    • Benzamide,N-[2-(hydroxymethyl)-2-phenylbutyl]-3,4,5-trimethoxy-N-propyl-
    • Benzamide,N-[b-ethyl-b-(hydroxymethyl)phenethyl]-3,4,5-trimethoxy-N-propyl-(7CI,8CI)
    • EN300-107148
    • J-802131
    • AI3-52296
    • NS00032714
    • SY012834
    • 4-Bromobutanenitrile
    • AMY10438
    • NSC3972
    • BRN 0956577
    • FT-0650721
    • gamma-Bromobutyronitrile
    • FT-0617881
    • 3-Bromopropyl cyanide
    • 1253-67-4
    • 4-Bromobutannitrile
    • 4-bromo-butyronitrile
    • Butanenitrile, 4-bromo-
    • Benzenepropanoic acid, 4-(methylthio)-.alpha.-oxo-
    • .gamma.-Bromobutyronitrile
    • ZL4S2TPT2V
    • 3-Cyanopropyl bromide
    • NSC-3972
    • Trimethylene Bromocyanide
    • EINECS 226-236-6
    • DTXSID5063786
    • 4-02-00-00836 (Beilstein Handbook Reference)
    • USAF DO-6
    • AKOS009157109
    • CS-W004123
    • InChI=1/C4H6BrN/c5-3-1-2-4-6/h1-3H
    • CS-17314
    • Q-200448
    • SCHEMBL129963
    • 5332-06-9
    • BUTYRONITRILE, 4-BROMO-
    • 1-Bromo-3-cyanopropane
    • 4-bromobutanonitrile
    • MFCD00001971
    • UNII-ZL4S2TPT2V
    • WLN: NC3E
    • 4-Bromobutyronitrile, 97%
    • NSC 3972
    • B0565
    • C4H6BrN
    • F0001-1378
    • MDL: MFCD00001971
    • Inchi: 1S/C4H6BrN/c5-3-1-2-4-6/h1-3H2
    • InChI Key: CQPGDDAKTTWVDD-UHFFFAOYSA-N
    • SMILES: BrCCCC#N

Computed Properties

  • Exact Mass: 415.23599
  • Monoisotopic Mass: 146.96836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 61.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.108
  • Melting Point: 125-126 ºC
  • PSA: 68.23

4-Bromobutyronitrile Security Information

  • Risk Phrases:R20/21/22;R36/38;

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